Cas no 213192-57-5 (3-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 213192-57-5
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• MDL: MFCD06206017
• CID: 870390
• PubChem ID: 12063997
• Update Time: 2025-06-25

3-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-2-fluoro-3-(trifluoromethyl)-
• 3-AMINO-3-(2-FLUORO-3-(TRIFLUOROMETHYL)PHENYL)PROPANOIC ACID
• 3-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropanoic acid

• MDL： MFCD06206017
• Inchi： 1S/C10H9F4NO2/c11-9-5(7(15)4-8(16)17)2-1-3-6(9)10(12,13)14/h1-3,7H,4,15H2,(H,16,17)
• InChI Key： HBKNFIAJLRDAQA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)C1=CC=CC(C(F)(F)F)=C1F

Additional information on 3-amino-3-2-fluoro-3-(trifluoromethyl)phenylpropanoic acid

3-Amino-3-(2-fluoro-3-trifluoromethylphenyl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 213192-57-5, commonly referred to as 3-amino-3-(2-fluoro-3-trifluoromethylphenyl)propanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a fluorine atom at the 2-position of the phenyl ring and a trifluoromethyl group at the 3-position, along with an amino group and a carboxylic acid group attached to the central propane chain.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as cross-coupling reactions and direct fluorination methods. These methods not only enhance the efficiency of production but also ensure high purity levels, making it suitable for applications in drug discovery and development. The compound's structure imparts it with unique physicochemical properties, including high stability under various conditions and excellent solubility in polar solvents, which are critical for its intended uses.

One of the most promising applications of 3-amino-3-(2-fluoro-3-trifluoromethylphenyl)propanoic acid lies in the field of drug development. Researchers have demonstrated that this compound exhibits potent antimicrobial activity, particularly against a range of bacterial and fungal pathogens. This property makes it a strong candidate for the development of new-generation antibiotics, which are desperately needed in light of rising antibiotic resistance worldwide.

In addition to its pharmacological applications, this compound has shown potential in the agrochemical industry as a herbicide and plant growth regulator. Studies have revealed that it can effectively inhibit the growth of various weeds without causing significant harm to crops, offering a sustainable solution to agricultural challenges. Furthermore, its ability to modulate plant hormone levels suggests its role in enhancing crop yields under stress conditions such as drought or salinity.

The environmental impact of 3-amino-3-(2-fluoro-3-trifluoromethylphenyl)propanoic acid has also been a subject of recent research. Scientists have investigated its biodegradation pathways and found that under aerobic conditions, it undergoes rapid microbial degradation, minimizing its persistence in the environment. This finding is crucial for ensuring its safe use in agricultural and pharmaceutical applications.

From a materials science perspective, this compound has been explored as a building block for advanced polymers and coatings due to its ability to form stable covalent bonds with other functional groups. Its incorporation into polymer matrices has been shown to enhance mechanical properties such as tensile strength and thermal stability, making it a valuable component in high-performance materials.

In conclusion, 3-amino-3-(2-fluoro-3-trifluoromethylphenyl)propanoic acid (CAS No. 213192-57-5) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure, coupled with advancements in synthetic methods and application research, positions it as a key player in addressing contemporary challenges in medicine, agriculture, and materials science.